[(1R,2S,5S)-4-[2-Iodo-6-(methylamino)purin-9-yl]-2-phosphonooxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate

• CAS No.: 779323-43-2
• Product Name: [(1R,2S,5S)-4-[2-Iodo-6-(methylamino)purin-9-yl]-2-phosphonooxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate
• Molecular Formula: C13H18IN5O8P2
• Molecular Weight: 561.16 g/mol
• IUPAC Name: [(1R,2S,5S)-4-[2-iodo-6-(methylamino)purin-9-yl]-2-phosphonooxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C13H18IN5O8P2/c1-15-10-9-11(18-12(14)17-10)19(5-16-9)7-2-8(27-29(23,24)25)13(3-6(7)13)4-26-28(20,21)22/h5-8H,2-4H2,1H3,(H,15,17,18)(H2,20,21,22)(H2,23,24,25)/t6-,7?,8+,13+/m1/s1
• Standard InChIKey: NMVWLEUONAKGCD-VKRIQRNFSA-N
• Isomeric SMILES: CNC1=C2C(=NC(=N1)I)N(C=N2)C3C[C@@H]([C@]4([C@@H]3C4)COP(=O)(O)O)OP(=O)(O)O
• SMILES: CNC1=C2C(=NC(=N1)I)N(C=N2)C3CC(C4(C3C4)COP(=O)(O)O)OP(=O)(O)O
• Canonical SMILES: CNC1=C2C(=NC(=N1)I)N(C=N2)C3CC(C4(C3C4)COP(=O)(O)O)OP(=O)(O)O
• Appearance: Solid powder
• Description: MRS2500 is a highly potent and selective antagonist of the platelet P2Y1 receptor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MRS2500; MRS-2500; MRS 2500
• Reference: 1: Ciancetta A, O'Connor RD, Paoletta S, Jacobson KA. Demystifying P2Y(1) Receptor Ligand Recognition through Docking and Molecular Dynamics Analyses. J Chem Inf Model. 2017 Dec 26;57(12):3104-3123. doi: 10.1021/acs.jcim.7b00528. Epub 2017 Nov 28. PubMed PMID: 29182323.; 2: Li Y, Yin C, Liu P, Li D, Lin J. Identification of a Different Agonist-Binding Site and Activation Mechanism of the Human P2Y(1) Receptor. Sci Rep. 2017 Oct 23;7(1):13764. doi: 10.1038/s41598-017-14268-1. PubMed PMID: 29062134; PubMed Central PMCID: PMC5653743.; 3: Gao ZG, Jacobson KA. Distinct Signaling Patterns of Allosteric Antagonism at the P2Y(1) Receptor. Mol Pharmacol. 2017 Nov;92(5):613-626. doi: 10.1124/mol.117.109660. Epub 2017 Sep 1. PubMed PMID: 28864555; PubMed Central PMCID: PMC5635520.; 4: Yen HY, Hopper JTS, Liko I, Allison TM, Zhu Y, Wang D, Stegmann M, Mohammed S, Wu B, Robinson CV. Ligand binding to a G protein-coupled receptor captured in a mass spectrometer. Sci Adv. 2017 Jun 16;3(6):e1701016. doi: 10.1126/sciadv.1701016. eCollection 2017 Jun. PubMed PMID: 28630934; PubMed Central PMCID: PMC5473672.; 5: Kwon SG, Roh DH, Yoon SY, Choi SR, Choi HS, Moon JY, Kang SY, Beitz AJ, Lee JH. Involvement of peripheral P2Y1 receptors and potential interaction with IL-1 receptors in IL-1β-induced thermal hypersensitivity in rats. Brain Res Bull. 2017 Apr;130:165-172. doi: 10.1016/j.brainresbull.2017.01.019. Epub 2017 Jan 30. PubMed PMID: 28153540.; 6: Yi F, Sun L, Xu LJ, Peng Y, Liu HB, He CN, Xiao PG. In silico Approach for Anti-Thrombosis Drug Discovery: P2Y(1)R Structure-Based TCMs Screening. Front Pharmacol. 2017 Jan 9;7:531. doi: 10.3389/fphar.2016.00531. eCollection 2016. PubMed PMID: 28119608; PubMed Central PMCID: PMC5220089.; 7: Min YW, Hong YS, Ko EJ, Lee JY, Ahn KD, Bae JM, Rhee PL. Nitrergic Pathway Is the Main Contributing Mechanism in the Human Gastric Fundus Relaxation: An In Vitro Study. PLoS One. 2016 Sep 2;11(9):e0162146. doi: 10.1371/journal.pone.0162146. eCollection 2016. PubMed PMID: 27589594; PubMed Central PMCID: PMC5010257.; 8: Mañé N, Jiménez-Sábado V, Jiménez M. BPTU, an allosteric antagonist of P2Y1 receptor, blocks nerve mediated inhibitory neuromuscular responses in the gastrointestinal tract of rodents. Neuropharmacology. 2016 Nov;110(Pt A):376-385. doi: 10.1016/j.neuropharm.2016.07.033. Epub 2016 Aug 3. PubMed PMID: 27496690.; 9: Yuan S, Chan HC, Vogel H, Filipek S, Stevens RC, Palczewski K. The Molecular Mechanism of P2Y1 Receptor Activation. Angew Chem Int Ed Engl. 2016 Aug 22;55(35):10331-5. doi: 10.1002/anie.201605147. Epub 2016 Jul 27. PubMed PMID: 27460867; PubMed Central PMCID: PMC4996126.; 10: Mader F, Krause L, Tokay T, Hakenberg OW, Köhling R, Kirschstein T. P2Y receptor-mediated transient relaxation of rat longitudinal ileum preparations involves phospholipase C activation, intracellular Ca(2+) release and SK channel activation. Acta Pharmacol Sin. 2016 May;37(5):617-28. doi: 10.1038/aps.2015.137. Epub 2016 Mar 28. PubMed PMID: 27018177; PubMed Central PMCID: PMC4857539.; 11: Tang C, Wang Y, Lei D, Huang L, Wang G, Chi Q, Zheng Y, Gachet C, Mangin PH, Zhu L. Standardization of a well-controlled in vivo mouse model of thrombus formation induced by mechanical injury. Thromb Res. 2016 May;141:49-57. doi: 10.1016/j.thromres.2016.02.032. Epub 2016 Mar 2. PubMed PMID: 26967532.; 12: Hockley JR, Tranter MM, McGuire C, Boundouki G, Cibert-Goton V, Thaha MA, Blackshaw LA, Michael GJ, Baker MD, Knowles CH, Winchester WJ, Bulmer DC. P2Y Receptors Sensitize Mouse and Human Colonic Nociceptors. J Neurosci. 2016 Feb 24;36(8):2364-76. doi: 10.1523/JNEUROSCI.3369-15.2016. PubMed PMID: 26911685; PubMed Central PMCID: PMC4764659.; 13: Barragán-Iglesias P, Pineda-Farias JB, Bravo-Hernández M, Cervantes-Durán C, Price TJ, Murbartián J, Granados-Soto V. Predominant role of spinal P2Y1 receptors in the development of neuropathic pain in rats. Brain Res. 2016 Apr 1;1636:43-51. doi: 10.1016/j.brainres.2016.01.042. Epub 2016 Feb 2. PubMed PMID: 26835558; PubMed Central PMCID: PMC4919982.; 14: Mas M, Mañé N, Fernández F, Gallego D, Pumarola M, Jiménez M. P2Y(1) receptors mediate purinergic relaxation in the equine pelvic flexure. Vet J. 2016 Mar;209:74-81. doi: 10.1016/j.tvjl.2016.01.002. Epub 2016 Jan 8. PubMed PMID: 26831180.; 15: Jacobson KA, Müller CE. Medicinal chemistry of adenosine, P2Y and P2X receptors. Neuropharmacology. 2016 May;104:31-49. doi: 10.1016/j.neuropharm.2015.12.001. Epub 2015 Dec 12. Review. PubMed PMID: 26686393; PubMed Central PMCID: PMC4871727.; 16: Wong PC, Watson C, Crain EJ. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys. J Thromb Thrombolysis. 2016 Apr;41(3):514-21. doi: 10.1007/s11239-015-1302-7. PubMed PMID: 26660522.; 17: Scavone M, Femia EA, Caroppo V, Cattaneo M. Inhibition of the platelet P2Y12 receptor for adenosine diphosphate does not impair the capacity of platelet to synthesize thromboxane A2. Eur Heart J. 2016 Nov 21;37(44):3347-3356. doi: 10.1093/eurheartj/ehv551. Epub 2015 Oct 29. PubMed PMID: 26516174.; 18: Rajasekhar P, Poole DP, Liedtke W, Bunnett NW, Veldhuis NA. P2Y1 Receptor Activation of the TRPV4 Ion Channel Enhances Purinergic Signaling in Satellite Glial Cells. J Biol Chem. 2015 Nov 27;290(48):29051-62. doi: 10.1074/jbc.M115.689729. Epub 2015 Oct 16. PubMed PMID: 26475857; PubMed Central PMCID: PMC4661417.; 19: Mañé N, Viais R, Martínez-Cutillas M, Gallego D, Correia-de-Sá P, Jiménez M. Inverse gradient of nitrergic and purinergic inhibitory cotransmission in the mouse colon. Acta Physiol (Oxf). 2016 Jan;216(1):120-31. doi: 10.1111/apha.12599. Epub 2015 Sep 28. PubMed PMID: 26347033.; 20: Lee H, Koh BH, Yamasaki E, George NE, Sanders KM, Koh SD. UTP activates small-conductance Ca2+-activated K+ channels in murine detrusor PDGFRα+ cells. Am J Physiol Renal Physiol. 2015 Sep 15;309(6):F569-74. doi: 10.1152/ajprenal.00156.2015. Epub 2015 Jul 22. PubMed PMID: 26202222; PubMed Central PMCID: PMC4572394.
• PubChem Compound: 10007984
• Last Modified: Nov 11 2021